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Compound of Interest

Compound Name: N-Acetyl-S-methyl-L-cysteine-d3

Cat. No.: B562342

N-Acetyl-S-methyl-L-cysteine-d3: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-S-methyl-L-cysteine-d3 is a deuterated analog of N-Acetyl-S-methyl-L-cysteine, a
metabolite of N-acetylcysteine (NAC). Due to the incorporation of deuterium, this compound
serves as a valuable internal standard in pharmacokinetic and metabolic studies, enabling
precise quantification of its non-deuterated counterpart in biological matrices through mass
spectrometry-based methods. This technical guide provides a detailed overview of the physical
and chemical properties, proposed synthesis, analytical methodologies, and metabolic context
of N-Acetyl-S-methyl-L-cysteine-d3.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of N-Acetyl-S-methyl-L-cysteine-d3
are summarized in the table below. These properties are crucial for its handling, storage, and
application in experimental settings.
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Property Value Reference
Chemical Formula CeHsD3NOsS [1]
Molecular Weight 180.24 g/mol [1]
CAS Number 1279039-06-3 [1]
Appearance White to off-white solid
Melting Point 85-88 °C [1]
N Soluble in DMSO, Ethanol,
Solubility
Ethyl Acetate, and Water.
Recommended long-term
storage at -20°C. May be
Storage

stored at room temperature for

short periods.

Synthesis and Purification

While a specific detailed protocol for the synthesis of N-Acetyl-S-methyl-L-cysteine-d3 is not
readily available in peer-reviewed literature, a plausible synthetic route can be inferred from the
general synthesis of N-acetylated and S-alkylated cysteine derivatives. The key step involves
the introduction of the deuterated acetyl group.

A potential synthetic pathway is outlined below:
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Reagents

S-methyl-L-cysteine

Acetic anhydride-d6

\4

Reaction

Product

2. Acidification _
7

N-Acetyl-S-methyl-L-cysteine-d3
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Sample Preparation

Biological Sample (e.g., Plasma, Urine)

Y
Spike with N-Acetyl-S-methyl-L-cysteine-d3

Y

Protein Precipitation / Extraction

Analysis
Y

LC-MS/MS Analysis

Y

Quantification

Data Processing
Y

Calculate Peak Area Ratio (Analyte / Internal Standard)

Y

Determine Concentration using Calibration Curve

Result
Y

Final_Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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